Cas no 1812-50-6 (tert-Heptyl Mercaptan)

tert-Heptyl Mercaptan is a branched aliphatic thiol with the molecular formula C₇H₁₆S. It is commonly used as a chemical intermediate and odorant due to its strong, distinctive sulfurous odor. The tertiary structure of the molecule enhances its stability, making it suitable for applications requiring controlled reactivity. Key advantages include its effectiveness as a gas odorant for leak detection in natural gas and LPG systems, as well as its utility in polymer modification and synthesis of sulfur-containing compounds. Its low volatility and high purity ensure consistent performance in industrial processes. tert-Heptyl Mercaptan is valued for its reliability and efficiency in specialized chemical applications.

tert-Heptyl Mercaptan structure

Product Name:tert-Heptyl Mercaptan

CAS No:1812-50-6

MF:C₇H₁₆S

MW:132.266941070557

CID:226162

PubChem ID:74552

Update Time:2025-08-04

tert-Heptyl Mercaptan Chemical and Physical Properties

Names and Identifiers

- 2-Hexanethiol,2-methyl-
- 2-Methylhexane-2-thiol
- 2-Methyl-2-hexanethiol
- DTXSID20171084
- tert-Heptyl mercaptan
- SCHEMBL317234
- 1,1-Dimethylpentyl hydrosulfide #
- VLZUBQRSSRDWOK-UHFFFAOYSA-N
- 1812-50-6
- FT-0727356
- NS00025965
- EINECS 217-324-5
- UNII-H8D829NG8W
- H8D829NG8W
- 2-HEXANETHIOL, 2-METHYL-
- AKOS006271531
- tert-Heptyl Mercaptan
- Inchi： 1S/C7H16S/c1-4-5-6-7(2,3)8/h8H,4-6H2,1-3H3
- InChI Key： VLZUBQRSSRDWOK-UHFFFAOYSA-N
- SMILES： SC(C)(C)CCCC

Computed Properties

Exact Mass: 132.09738
Monoisotopic Mass: 132.097
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 57.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 1A^2
XLogP3: 2.9

Experimental Properties

Density: 0.8466 (estimate)
Melting Point: -92.11°C (estimate)
Boiling Point: 174.25°C (estimate)
Flash Point: 34.1°C
Refractive Index: 1.4325 (estimate)
PSA: 0

tert-Heptyl Mercaptan Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H181250-25mg	tert-Heptyl Mercaptan	1812-50-6	25mg	$155.00	2023-05-18
TRC	H181250-100mg	tert-Heptyl Mercaptan	1812-50-6	100mg	$563.00	2023-05-18
TRC	H181250-250mg	tert-Heptyl Mercaptan	1812-50-6	250mg	$1194.00	2023-05-18
TRC	H181250-500mg	tert-Heptyl Mercaptan	1812-50-6	500mg	$ 1800.00	2023-09-07